Cas no 1270568-86-9 (2-amino-2-(2,6-difluoro-3-methylphenyl)propan-1-ol)

• Product Name: 2-amino-2-(2,6-difluoro-3-methylphenyl)propan-1-ol
• CAS No: 1270568-86-9
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5957674
• PubChem ID: 129944103
• Update Time: 2025-10-23

2-amino-2-(2,6-difluoro-3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,6-difluoro-3-methylphenyl)propan-1-ol
• 1270568-86-9
• EN300-1869852

• Inchi： 1S/C10H13F2NO/c1-6-3-4-7(11)8(9(6)12)10(2,13)5-14/h3-4,14H,5,13H2,1-2H3
• InChI Key： RJZHEBGBHAXZEX-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(C)(CO)N)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(2,6-difluoro-3-methylphenyl)propan-1-ol

Comprehensive Overview of 2-amino-2-(2,6-difluoro-3-methylphenyl)propan-1-ol (CAS No. 1270568-86-9): Properties, Applications, and Research Insights

2-amino-2-(2,6-difluoro-3-methylphenyl)propan-1-ol (CAS No. 1270568-86-9) is a fluorinated aromatic compound with a unique structural framework, combining an amino alcohol moiety with a difluoromethylphenyl group. This molecular architecture grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances its metabolic stability and bioavailability, while the amino alcohol functionality offers versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 2-amino-2-(2,6-difluoro-3-methylphenyl)propan-1-ol has surged due to their role in developing next-generation therapeutics. A trending topic in organic chemistry revolves around the "escape from flatland" concept, where three-dimensional molecular complexity is prioritized. This compound aligns with this trend, as its stereogenic center and fluorinated aromatic ring contribute to spatial diversity. Users frequently search for terms such as "fluorine in drug design" or "chiral amino alcohols applications," reflecting broader interest in its structural advantages. Computational studies also highlight its potential in molecular docking simulations, a hot topic in AI-driven drug discovery.

The synthesis of 2-amino-2-(2,6-difluoro-3-methylphenyl)propan-1-ol typically involves multi-step routes, including nucleophilic substitution and reduction reactions. A key challenge lies in controlling stereoselectivity, a common search query among synthetic chemists ("enantioselective synthesis of amino alcohols"). Analytical techniques like HPLC and NMR are critical for purity assessment, another frequently searched topic. Environmental considerations also drive interest in green chemistry approaches for its production, aligning with the industry's shift toward sustainable practices.

Beyond pharmaceuticals, this compound's derivatives show promise in material science, particularly in designing liquid crystals and polymers with tailored properties. Its thermal stability and solubility profile make it a candidate for high-performance coatings, a niche yet growing area of research. Users exploring "fluorinated materials for electronics" may find this compound relevant. Patent literature reveals its inclusion in several innovative formulations, though commercial applications remain under development.

In summary, 2-amino-2-(2,6-difluoro-3-methylphenyl)propan-1-ol (CAS No. 1270568-86-9) exemplifies the convergence of structural ingenuity and functional adaptability. Its relevance to drug discovery, material engineering, and sustainable chemistry ensures continued academic and industrial attention. As research progresses, this compound may unlock new possibilities in precision medicine and advanced materials, addressing some of today's most pressing scientific challenges.